Cas no 4525-33-1 (methoxycarbonyl methyl carbonate)

methoxycarbonyl methyl carbonate Properties

Names and Identifiers

• Dicarbonic acid,C,C'-dimethyl ester
• Dimethyl dicarbonate
• DIMETHYL DICARBONATE FOR SYNTHESIS
• methoxycarbonyl methyl carbonate
• Bis(trichloromethyl)carbonate
• DMPC Dimethyl pyrocarbonate Pyrocarbonic acid dimethyl ester
• DIMETHYL DICARBONATE [FCC]
• 4525-33-1
• Dimethyl pyrocarbonate
• SY274597
• dimethylpyrocarbonate
• Dimethyldicarbonate
• Dicarbonic acid, 1,3-dimethyl ester
• NS00006957
• E-242
• Dimethyl dicarbonate, for histidine methylation
• Pyrocarbonic acid dimethyl ester
• D95912
• Velcorin
• SCHEMBL48007
• UNII-1AY9229ZMG
• CHEBI:173546
• Q416985
• INS-242
• Baycovin; DEPA;Dekapex; Diethyl dicarbonate;Ue 5908
• Dicarbonic acid, C,C'-dimethyl ester
• FT-0625077
• HSDB 8117
• GZDFHIJNHHMENY-UHFFFAOYSA-N
• AKOS015892861
• EN300-317040
• Formic acid, oxydi-, dimethyl ester
• Dicarbonic acid, dimethyl ester
• 1AY9229ZMG
• W-106157
• Dimethyl oxydiformate
• EINECS 224-859-8
• Methyl pyrocarbonate
• MFCD00008419
• INS NO.242
• Formic acid, oxydi-, dimethyl ester (7CI,8CI)
• DTXSID2052108
• Dimethyl pyrocarbonate; Methyl pyrocarbonate; Pyrocarbonic acid dimethyl ester; Velcorin
• DTXCID4030675
• DMDCDimethyl pyrocarbonate
• DB-051287
• +Expand

• MDL： MFCD00008419
• InChIKey： GZDFHIJNHHMENY-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6O5/c1-7-3(5)9-4(6)8-2/h1-2H3
• SMILES： COC(=O)OC(=O)OC

Computed Properties

• Exact Mass: 134.02200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 134.021523
• Heavy Atom Count: 9
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 61.8

Experimental Properties

• LogP: 0.53580
• PSA: 61.83000
• Refractive Index: n20/D 1.392(lit.)
• Boiling Point: 45-46 °C5 mm Hg(lit.)
• Melting Point: 15-17℃
• Flash Point: 80 °C
• Solubility: 35g/l (decomposition)
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 1.25 g/mL at 25 °C(lit.)

methoxycarbonyl methyl carbonate Security Information

• Symbol: GHS05 GHS06
• RTECS：HT0362500
• WGK Germany：3
• Safety Term：6.1(a)
• Safety Instruction： S18; S26; S28; S36/37/39; S38; S45
• Packing Group：II
• Risk Phrases：R21/22
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2927 6.1/PG 2
• Hazard Statement： H302 + H312-H314-H330
• Warning Statement： P260-P280-P284-P305 + P351 + P338-P310
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 21/22-23-34
• Signal Word：Danger
• Explosive Limit：3-29.9%(V)
• HazardClass：6.1(a)
• FLUKA BRAND F CODES：9-21

methoxycarbonyl methyl carbonate Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%